Cas no 1240574-50-8 (1-Cyclohexanecarbonyl-3-methylpiperazine)

• Product Name: 1-Cyclohexanecarbonyl-3-methylpiperazine
• CAS No: 1240574-50-8
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• MDL: MFCD16811440
• CID: 4690431
• Update Time: 2025-06-15

1-Cyclohexanecarbonyl-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexanecarbonyl-3-methylpiperazine

• MDL： MFCD16811440
• Inchi： 1S/C12H22N2O/c1-10-9-14(8-7-13-10)12(15)11-5-3-2-4-6-11/h10-11,13H,2-9H2,1H3
• InChI Key： IJPAPOJGMLRQDT-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)N1CCNC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 32.299

Additional information on 1-Cyclohexanecarbonyl-3-methylpiperazine

Comprehensive Overview of 1-Cyclohexanecarbonyl-3-methylpiperazine (CAS No. 1240574-50-8): Properties, Applications, and Research Insights

1-Cyclohexanecarbonyl-3-methylpiperazine (CAS No. 1240574-50-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This cyclohexanecarbonyl derivative combines a piperazine backbone with a methyl substituent, offering versatile reactivity for drug discovery and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in neurological and metabolic disorder studies.

The compound's molecular structure (C₁₂H₂₀N₂O) features a carbonyl linkage between the cyclohexane ring and the 3-methylpiperazine moiety, creating distinct stereochemical properties. Recent publications highlight its role in modulating enzyme inhibition, with particular interest in kinase-targeted therapies—a hot topic in cancer and inflammation research. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), making it valuable for precision chemistry applications.

In synthetic chemistry, 1-Cyclohexanecarbonyl-3-methylpiperazine serves as a key intermediate for heterocyclic compounds. Its lipophilic character enhances membrane permeability, addressing a common challenge in CNS drug development—a frequent search term in medicinal chemistry forums. Patent analyses reveal growing use in prodrug formulations, where its metabolic stability improves pharmacokinetic profiles. The compound's hydrogen bonding capacity also makes it relevant for crystal engineering studies.

Environmental and safety studies indicate favorable biodegradation profiles compared to aromatic analogs, aligning with the pharmaceutical industry's focus on green chemistry—a trending topic in 2024. Computational models predict low ecotoxicity, supported by experimental data showing minimal aquatic organism impact. These properties position it as a sustainable alternative in fine chemical synthesis, particularly for G protein-coupled receptor (GPCR) ligands currently under investigation for metabolic diseases.

Market analysts note rising demand for 1240574-50-8 among contract research organizations (CROs), driven by pharmaceutical outsourcing trends. The compound's scalable synthesis (>80% yield in optimized routes) and compatibility with continuous flow chemistry systems—another industry buzzword—enhance its commercial viability. Regulatory databases confirm its non-scheduled status worldwide, facilitating global research collaborations.

Cutting-edge applications include its incorporation into metal-organic frameworks (MOFs) for controlled drug release, leveraging the cyclohexane ring's conformational flexibility. Recent studies in neuroprotective agents utilize its ability to cross the blood-brain barrier, addressing frequent queries about CNS bioavailability enhancement strategies. The methylpiperazine component's basicity (pK_a ~7.8) enables pH-dependent solubility, useful for targeted delivery systems.

Quality control protocols for CAS 1240574-50-8 emphasize chiral purity assessment due to its stereogenic center, critical for enantioselective synthesis applications. Advanced characterization via LC-MS/MS and X-ray crystallography provides structural validation demanded by regulatory agencies. These analytical approaches answer common researcher questions about compound identification and impurity profiling in complex matrices.

Emerging research explores the compound's supramolecular chemistry potential, particularly in host-guest complexes with cyclodextrins—a topic with over 5,000 annual PubMed searches. Its balanced hydrophobicity (LogP ~1.9) makes it ideal for studying molecular recognition phenomena. These properties are being harnessed in biosensor development, where its conformational switching enables signal transduction mechanisms.

Thermodynamic studies reveal exceptional thermal stability (decomposition >250°C), supporting its use in high-temperature reactions—a key consideration for industrial process chemists. The carbonyl group's infrared signature (1715 cm^-1) serves as a diagnostic marker in reaction monitoring, addressing common analytical challenges discussed in chemistry forums. These characteristics make it valuable for mechanistic studies in amide bond formation reactions.

In conclusion, 1-Cyclohexanecarbonyl-3-methylpiperazine represents a multifaceted compound bridging medicinal chemistry and material science. Its expanding applications in drug discovery, green synthesis, and advanced materials respond to contemporary research priorities while offering solutions to persistent scientific challenges. The compound's well-documented safety profile and synthetic accessibility position it for continued growth in both academic and industrial settings.